Cas no 2228110-15-2 (2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid
• CAS No: 2228110-15-2
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 6102434
• PubChem ID: 165790781
• Update Time: 2025-10-30

2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid
• 2228110-15-2
• 2-amino-2-[1-(2-fluoro-6-methoxyphenyl)cyclopropyl]acetic acid
• EN300-1811378

• Inchi： 1S/C12H14FNO3/c1-17-8-4-2-3-7(13)9(8)12(5-6-12)10(14)11(15)16/h2-4,10H,5-6,14H2,1H3,(H,15,16)
• InChI Key： ZDFMPAMWIZATLC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1(C(C(=O)O)N)CC1)OC

Computed Properties

• Exact Mass: 239.09577147g/mol
• Monoisotopic Mass: 239.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid (CAS No. 2228110-15-2)

2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid, with the CAS number 2228110-15-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, a fluoro-substituted phenyl group, and a methoxy group. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of new pharmaceutical agents often hinges on the discovery and synthesis of novel compounds with specific biological activities. 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid is one such compound that has shown promise in various preclinical studies. Its unique chemical structure provides a foundation for exploring its potential as a lead compound in drug discovery.

Recent research has focused on the pharmacological properties of 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid. Studies have demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. The cyclopropyl ring and fluoro-substituted phenyl group are believed to play crucial roles in modulating these biological activities.

In addition to its anti-inflammatory and analgesic properties, 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid has also been investigated for its potential as an antiviral agent. Preliminary studies have shown that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the disruption of viral protein synthesis, although further research is needed to fully elucidate this process.

The synthesis of 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid involves several key steps, including the formation of the cyclopropyl ring and the introduction of the fluoro-substituted phenyl and methoxy groups. Advanced synthetic methods, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

The biological activity of 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid has been evaluated using a variety of in vitro and in vivo models. In cell-based assays, it has shown significant inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may be effective in reducing inflammation associated with various diseases, including rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to assess the safety and efficacy of 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid in human subjects. Early results from phase I trials have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects reported. Further studies are planned to evaluate its long-term safety and effectiveness in treating chronic pain and inflammatory conditions.

In conclusion, 2-amino-2-1-(2-fluoro-6-methoxyphenyl)cyclopropylacetic acid (CAS No. 2228110-15-2) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry. As more data becomes available from ongoing clinical trials, it is expected that this compound will continue to generate interest among researchers and clinicians alike.